Cas no 51326-40-0 (Ethanone, 2,2-dichloro-1-[4-(octyloxy)phenyl]-)

• Product Name: Ethanone, 2,2-dichloro-1-[4-(octyloxy)phenyl]-
• CAS No: 51326-40-0
• MF: C₁₆H₂₂Cl₂O₂
• MW: 317.250683307648
• CID: 362535
• PubChem ID: 22770096
• Update Time: 2025-04-19

Ethanone, 2,2-dichloro-1-[4-(octyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-dichloro-1-[4-(octyloxy)phenyl]-
• 2,2-dichloro-1-(4-octoxyphenyl)ethanone
• 2,2-Dichloro-1-[4-(octyloxy)phenyl]ethan-1-one
• 51326-40-0
• SCHEMBL11665345
• DTXSID70628356

• Inchi： 1S/C16H22Cl2O2/c1-2-3-4-5-6-7-12-20-14-10-8-13(9-11-14)15(19)16(17)18/h8-11,16H,2-7,12H2,1H3
• InChI Key： MEEISXIINHYHPO-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=CC=1)OCCCCCCCC)=O)Cl

Computed Properties

• Exact Mass: 316.09986
• Monoisotopic Mass: 316.0996853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3